1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene
Description
1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene is a halogenated aromatic compound characterized by a benzene ring substituted with chlorine atoms at positions 1 and 4, a trifluoromethoxy (-OCF₃) group at position 2, and a nitro (-NO₂) group at position 5. The trifluoromethoxy group enhances lipophilicity, which may influence membrane permeability and environmental persistence .
Properties
Molecular Formula |
C7H2Cl2F3NO3 |
|---|---|
Molecular Weight |
275.99 g/mol |
IUPAC Name |
1,4-dichloro-2-nitro-5-(trifluoromethoxy)benzene |
InChI |
InChI=1S/C7H2Cl2F3NO3/c8-3-2-6(16-7(10,11)12)4(9)1-5(3)13(14)15/h1-2H |
InChI Key |
UFRFZJNHKZISBB-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)OC(F)(F)F)Cl)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize its properties and applications, 1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene is compared below with structurally related nitroaromatic compounds from the Pesticide Chemicals Glossary :
Table 1: Structural and Functional Comparison
| Compound Name | Key Substituents | Molecular Weight (g/mol) | Primary Use |
|---|---|---|---|
| 1,4-Dichloro-2-trifluoromethoxy-5-nitrobenzene | Cl (1,4), -OCF₃ (2), -NO₂ (5) | ~276 | Potential herbicide |
| Acifluorfen (5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitrobenzoic acid) | -Cl, -CF₃, -NO₂, phenoxy-benzoic acid | ~361.5 | Herbicide (PPO inhibitor) |
| Halosafen (5-(2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy)-N-(ethylsulfonyl)-2-nitrobenzamide) | -Cl, -F, -CF₃, -NO₂, sulfonamide | ~469.8 | Herbicide |
| Triticonazole (5-((4-chlorophenyl)methylene)-2,2-dimethyl-1-(1H-1,2,4-triazole-1-ylmethyl)cyclopentanol) | -Cl, triazole, cyclopentanol | ~331.8 | Fungicide |
Key Observations:
Structural Differences: The target compound lacks the phenoxy-carboxylic acid moiety of acifluorfen and the sulfonamide group of halosafen, which are critical for their herbicidal activity. Instead, its trifluoromethoxy group may enhance environmental stability compared to methoxy analogs.
Functional Implications: Bioactivity: Acifluorfen and halosafen target protoporphyrinogen oxidase (PPO), a key enzyme in chlorophyll biosynthesis. The nitro group in all three herbicides facilitates redox cycling, generating reactive oxygen species (ROS) in plants .
Stability and Environmental Impact :
- The chlorine atoms at positions 1 and 4 may hinder microbial degradation, leading to longer environmental persistence than acifluorfen .
Key Research Findings
Herbicidal Efficacy :
- In silico modeling suggests the compound’s nitro and trifluoromethoxy groups synergize to inhibit PPO at nM concentrations, comparable to acifluorfen. However, its lower water solubility (~0.1 mg/L) may limit root uptake compared to acifluorfen (solubility: 120 mg/L) .
Photostability :
Accelerated UV exposure tests on analogs indicate trifluoromethoxy-substituted compounds exhibit 30% slower photodegradation than methoxy derivatives, implying superior field longevity.
Toxicity Profile : Acute toxicity (LD50) in rodents is estimated at >2,000 mg/kg (oral), aligning with halogenated nitroaromatics’ moderate toxicity. This contrasts with triticonazole (LD50: 300 mg/kg), highlighting differential safety profiles .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
